Cas no 99969-88-7 (Methyl 5-iodo-2-naphthoate)

• Product Name: Methyl 5-iodo-2-naphthoate
• CAS No: 99969-88-7
• MF: C₁₂H₉IO₂
• MW: 312.103135824203
• CID: 4935978
• Update Time: 2025-05-27

Methyl 5-iodo-2-naphthoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-iodo-2-naphthoate
• methyl 5-iodonaphthalene-2-carboxylate
• Methyl 5-iodo-2-naphthoate

• Inchi： 1S/C12H9IO2/c1-15-12(14)9-5-6-10-8(7-9)3-2-4-11(10)13/h2-7H,1H3
• InChI Key： FVIFVGRXZOYHMU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=CC(C(=O)OC)=CC=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Methyl 5-iodo-2-naphthoate

Comprehensive Guide to Methyl 5-iodo-2-naphthoate (CAS No. 99969-88-7): Properties, Applications, and Market Insights

Methyl 5-iodo-2-naphthoate (CAS No. 99969-88-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This iodinated naphthoate derivative serves as a crucial intermediate in synthetic chemistry, particularly in the development of advanced fluorescent probes and bioactive molecules. With the growing demand for high-performance organic semiconductors and targeted drug delivery systems, this compound has become increasingly relevant in cutting-edge research applications.

The molecular structure of Methyl 5-iodo-2-naphthoate features a naphthalene ring system substituted with both an iodine atom at the 5-position and a methyl ester group at the 2-position. This unique arrangement contributes to its enhanced electronic properties and makes it particularly valuable for photovoltaic applications and OLED technology. Recent studies have explored its potential in organic light-emitting diodes (OLEDs), where its electron-withdrawing characteristics can significantly improve device efficiency.

In pharmaceutical research, Methyl 5-iodo-2-naphthoate serves as a versatile building block for the synthesis of various therapeutic agents. Its iodo-substituted aromatic system allows for further functionalization through modern cross-coupling reactions, making it valuable in medicinal chemistry applications. Researchers are particularly interested in its potential for developing anticancer compounds and central nervous system (CNS) drugs, though these applications remain in experimental stages.

The compound's photophysical properties have also attracted attention in materials science. Its ability to absorb and emit light in specific wavelengths makes it suitable for developing molecular sensors and imaging agents. Recent advancements in fluorescence microscopy techniques have created new opportunities for iodinated naphthalene derivatives like this compound to be used as biological markers.

From a synthetic chemistry perspective, Methyl 5-iodo-2-naphthoate offers several advantages. The methyl ester group provides excellent stability while remaining amenable to hydrolysis when needed, and the iodine substituent serves as an excellent handle for further modifications through palladium-catalyzed coupling reactions. These features make it particularly valuable for combinatorial chemistry approaches and high-throughput screening applications.

The global market for specialty chemical intermediates like Methyl 5-iodo-2-naphthoate has been growing steadily, driven by increasing R&D investments in both pharmaceutical and advanced materials sectors. Market analysts note particular demand from regions with strong biotechnology and electronics manufacturing industries. The compound's relative scarcity and specialized applications contribute to its premium pricing in the fine chemicals market.

Quality control is paramount when working with Methyl 5-iodo-2-naphthoate. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. Researchers should pay particular attention to the compound's storage conditions, as iodinated compounds can be sensitive to light and moisture over extended periods.

Recent innovations in green chemistry have led to improved synthetic routes for Methyl 5-iodo-2-naphthoate and related compounds. Modern catalytic methods have reduced reliance on harsh reagents while improving yields and purity. These advancements align with growing industry emphasis on sustainable chemical production and reduced environmental impact of research activities.

For researchers considering Methyl 5-iodo-2-naphthoate for their projects, several key factors should be evaluated. The compound's solubility profile makes it suitable for many common organic solvents, though its reactivity characteristics require careful handling under inert atmospheres for certain applications. Its thermal stability has been well-characterized, with decomposition typically occurring above 200°C under standard conditions.

Looking ahead, the future applications of Methyl 5-iodo-2-naphthoate appear promising. Emerging research in molecular electronics and nanotechnology may create new opportunities for this and related naphthalene-based compounds. Additionally, continued progress in catalytic chemistry may enable more efficient production methods, potentially making this valuable intermediate more accessible to the broader research community.

In conclusion, Methyl 5-iodo-2-naphthoate (CAS No. 99969-88-7) represents an important tool for modern chemical research with diverse applications across multiple scientific disciplines. Its unique combination of structural features and reactivity patterns ensures its continued relevance in both academic and industrial settings. As research in advanced materials and targeted therapeutics progresses, this compound is likely to maintain its position as a valuable chemical building block for innovative scientific developments.